5-Chloro-2-[(5-methyl-furan-2-ylmethyl)-amino]-benzoic acid

• Molecular Formula: C13H12ClNO3
• Molecular Weight: 265.69 g/mol
• IUPAC Name: 5-chloro-2-[(5-methylfuran-2-yl)methylamino]benzoic acid
• InChI: InChI=1S/C13H12ClNO3/c1-8-2-4-10(18-8)7-15-12-5-3-9(14)6-11(12)13(16)17/h2-6,15H,7H2,1H3,(H,16,17)
• InChI Key: QSQVLGNNXFOHLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CNC2=C(C=C(C=C2)Cl)C(=O)O

Description

5-Chloro-2-[(5-methyl-furan-2-ylmethyl)-amino]-benzoic acid is a useful research compound. Its molecular formula is C13H12ClNO3 and its molecular weight is 265.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Reductive amination of 5-chloro-2-amino-methylanthranilate carried out as described for compound 1 using 5-methyl furaldehyde in DCE for 4 hrs. After workup, the product was isolated by FC using 10-30% acetone/hexanes to afford a light yellow solid. The ester was subsequently taken up in THF and saponified using 1N at 60° C. for 12 hrs. The solution was cooled, acidified and the product collected as an off-white solid.